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Compound of Interest

Compound Name: D-{Met-Met}

Cat. No.: B3298246 Get Quote

For researchers and professionals in the dynamic field of drug development, the lifecycle of a

research compound extends beyond its experimental use. The responsible disposal of

materials like the dipeptide D-{Met-Met} (D-methionyl-D-methionine) is a critical component of

laboratory safety and environmental stewardship. While a specific Safety Data Sheet (SDS) for

D-{Met-Met} is not readily available in public resources, a comprehensive disposal plan can be

formulated by adhering to general best practices for non-hazardous peptide compounds and

referencing data for its constituent amino acid, D-methionine.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle D-{Met-Met} with standard

laboratory safety protocols. Even if a substance is not classified as hazardous, treating it with

care minimizes risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (e.g., nitrile), when handling D-{Met-Met} in
either solid or solution form.

Ventilation: Handle the solid, powdered form of the peptide in a well-ventilated area or a

fume hood to prevent inhalation of dust.

Spill Response: In case of a spill, contain the material. For solid spills, carefully sweep to

avoid generating dust. For liquid spills, use an inert absorbent material. The collected spill

material should be disposed of as chemical waste.
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Quantitative Data Summary for D-Methionine
As a proxy for D-{Met-Met}, the following table summarizes key data for D-methionine, which

can inform handling and disposal considerations.

Property Value Reference

Physical State Powder Solid [1]

Appearance Off-white [1]

pH 5.4 (10 g/L aqueous solution) [1]

Melting Point/Range 273 - 275 °C / 523.4 - 527 °F [1]

Hazard Classification
Not classified as a hazardous

substance
[2][3]

Environmental Hazards

No substances known to be

hazardous to the environment

or not degradable in waste

water treatment plants.[4]

Step-by-Step Disposal Protocol for D-{Met-Met}
The overriding principle for the disposal of any laboratory chemical is to formulate a plan before

beginning work and to adhere to all institutional and governmental regulations.[5] The following

protocol provides a general framework for the proper disposal of D-{Met-Met}.

Step 1: Waste Identification and Segregation
Proper segregation is the foundational step in effective laboratory waste management.

Identify the Waste Stream: Determine if the D-{Met-Met} waste is in solid form (e.g., expired

raw material, contaminated disposables) or liquid form (e.g., unused solutions, experimental

residues).

Segregate Waste: Do not mix D-{Met-Met} waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[6]

Keep it separate from solvents, acids, and bases.
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Step 2: Collection and Containment
Solid Waste:

Collect unused or expired D-{Met-Met} powder in its original container, ensuring it is tightly

sealed.

Place other contaminated solid waste, such as gloves, weigh boats, and pipette tips, into a

designated and clearly labeled solid chemical waste container.[7]

Do not dispose of the solid peptide in regular laboratory trash.[7]

Liquid Waste:

Collect all aqueous solutions containing D-{Met-Met} in a leak-proof, sealable container

clearly labeled for liquid chemical waste.[7]

Crucially, do not pour peptide solutions down the drain.[7][8]

Step 3: Labeling and Storage
Labeling: All waste containers must be accurately labeled. While D-{Met-Met} is not

considered hazardous, the label should clearly identify the contents ("D-{Met-Met} Waste,"

"Aqueous D-methionyl-D-methionine solutions") and the date of accumulation.

Storage: Store the sealed waste containers in a designated, secondary containment area

away from incompatible materials while awaiting pickup.

Step 4: Final Disposal
Contact EHS: Arrange for the disposal of the collected waste through your institution's EHS-

approved chemical waste management vendor.[6]

Record Keeping: Maintain records of all disposed chemicals as required by your institution

and local regulations.

Step 5: Decontamination of Reusable Glassware
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Triple Rinse: Reusable glassware that has been in contact with D-{Met-Met} should be

decontaminated by rinsing it three times with a suitable solvent (e.g., deionized water).

Collect Rinsate: The rinsate from these washes must be collected and disposed of as liquid

chemical waste.[3]

After decontamination, the glassware can be washed and reused.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
{Met-Met} waste in a laboratory setting.
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Caption: A logical workflow for the proper disposal of D-{Met-Met} chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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